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Compound of Interest

Compound Name: LY2881835

Cat. No.: B608724

Disclaimer: No specific Safety Data Sheet (SDS) for LY2881835 was publicly available at the
time of this writing. The following guidance is based on best practices for handling potent, non-
volatile, powdered chemical compounds in a laboratory setting and should be supplemented by
a compound-specific risk assessment before any handling occurs.

LY2881835 is a potent and selective agonist of the G protein-coupled receptor 40 (GPR40) and
Is under investigation for its potential in treating type 2 diabetes mellitus.[1][2][3][4] Due to its
potency, stringent handling procedures are necessary to ensure the safety of laboratory

personnel. The primary routes of exposure are inhalation of the powder, dermal contact, and
accidental ingestion.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment (PPE) strategy is critical to minimize exposure
risk. The following table summarizes the recommended PPE for handling LY2881835.
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PPE Category

Specifications

Rationale

Hand Protection

Double Nitrile Gloves

Chemotherapy-grade,
powder-free. The
outer glove should
extend over the gown

sleeve.

Prevents skin
absorption. Double
gloving allows for
immediate removal of
the outer glove if

contaminated.

Body Protection

Disposable Gown

Solid-front, back-
closing, long-sleeved
gown made of a low-
permeability fabric
(e.g., polyethylene-

coated).

Protects skin and
clothing from
contamination. Must
be discarded as
hazardous waste after

use.

Eye & Face Protection

Safety Goggles &
Face Shield

ANSI Z87.1-compliant
safety goggles. A full
face shield should be
worn over goggles
when handling powder

or solutions.

Protects against
splashes and

aerosolized patrticles.

Respiratory Protection

N95 Respirator (or

NIOSH-approved N95
or higher-rated

respirator.

Prevents inhalation of

aerosolized powder.

Operational Plans: Step-by-Step Handling

Procedures

1. Preparation and Weighing of the Compound:

e Step 1: Conduct all handling of powdered LY2881835 within a certified chemical fume hood

or a ventilated balance enclosure to minimize inhalation exposure.

o Step 2: Before handling, ensure all necessary PPE is correctly donned.
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o Step 3: Use disposable equipment (e.g., weigh boats, spatulas) whenever possible to avoid
cross-contamination and simplify disposal.

o Step 4: Tare the balance with the weigh boat. Carefully transfer the desired amount of
LY2881835 to the weigh boat, minimizing the creation of dust.

o Step 5: After weighing, securely cap the stock container and decontaminate the exterior with
an appropriate solvent (e.g., 70% ethanol) before returning it to storage.

2. Solution Preparation:
e Step 1: Prepare solutions within the chemical fume hood.

o Step 2: Add the solvent to the weighed powder in the weigh boat or transfer the powder to a
suitable container before adding the solvent.

o Step 3: Ensure the compound is fully dissolved before removing the solution from the fume
hood.

o Step 4: Clearly label the container with the compound name, concentration, solvent, and
date of preparation.

Disposal Plans

All materials that come into contact with LY2881835 are considered hazardous waste and must
be disposed of according to institutional and local regulations.
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Waste Type Examples Disposal Container Disposal Method
Designated, sealed, )
High-temperature
Gloves, gown, shoe and labeled o )
incineration by a
) covers, absorbent hazardous waste »
Solid Waste _ _ , certified hazardous
liners, weigh boats, container (e.g., yellow
_ _ waste management
pipette tips chemotherapy waste
_ company.
bin).
Incineration by a
Unused or expired Labeled, leak-proof certified hazardous
Liquid Waste stock solutions, hazardous liquid waste management
contaminated solvents  waste container. company. DO NOT
pour down the drain.
Autoclaving followed
) Puncture-proof, o ]
Needles and syringes by incineration or as
o labeled sharps o
Sharps Waste used for in vivo per institutional

studies

container for

hazardous waste.

protocol for hazardous

sharps.

Experimental Protocols

While a specific, detailed experimental protocol for LY2881835 is not provided in the search
results, a general method for assessing the inhibitory activity of similar compounds involves
measuring substrate phosphorylation. This can be achieved by adding serial dilutions of the
compound to reaction mixtures and quantifying the incorporated radioactivity using a
scintillation counter.

Visualizing the Safe Handling Workflow

The following diagram illustrates the procedural workflow for the safe handling of LY2881835.
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Caption: Workflow for Safe Handling of LY2881835.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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